Cas no 2229626-61-1 (2-(2,3-dihydro-1H-inden-2-yl)azetidine)

• Product Name: 2-(2,3-dihydro-1H-inden-2-yl)azetidine
• CAS No: 2229626-61-1
• MF: C₁₂H₁₅N
• MW: 173.254203081131
• CID: 5958446
• PubChem ID: 165712085
• Update Time: 2025-06-08

2-(2,3-dihydro-1H-inden-2-yl)azetidine Chemical and Physical Properties

Names and Identifiers

• 2-(2,3-dihydro-1H-inden-2-yl)azetidine
• 2229626-61-1
• EN300-1739070

• Inchi： 1S/C12H15N/c1-2-4-10-8-11(7-9(10)3-1)12-5-6-13-12/h1-4,11-13H,5-8H2
• InChI Key： NTLWUTTXHFGEFR-UHFFFAOYSA-N
• SMILES： N1CCC1C1CC2C=CC=CC=2C1

Computed Properties

• Exact Mass: 173.120449483g/mol
• Monoisotopic Mass: 173.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Additional information on 2-(2,3-dihydro-1H-inden-2-yl)azetidine

Introduction to 2-(2,3-dihydro-1H-inden-2-yl)azetidine (CAS No: 2229626-61-1)

2-(2,3-dihydro-1H-inden-2-yl)azetidine is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No) 2229626-61-1, belongs to the class of azetidine derivatives fused with an indene scaffold. The combination of these structural elements suggests a promising platform for further chemical modifications and biological evaluations.

The molecular structure of 2-(2,3-dihydro-1H-inden-2-yl)azetidine consists of a six-membered azetidine ring connected to a bicyclic indene system. This architecture introduces rigidity and specific spatial orientations, which can be exploited to interact with biological targets in a precise manner. The indene moiety, in particular, is known for its ability to engage in π-stacking interactions and hydrophobic effects, making it a valuable component in drug design.

In recent years, there has been a growing interest in developing novel heterocyclic compounds for therapeutic applications. Among these, azetidine derivatives have shown promise due to their ability to mimic natural amino acid structures while maintaining structural diversity. The compound 2-(2,3-dihydro-1H-inden-2-yl)azetidine represents an interesting case study in this context, as it integrates both azetidine and indene moieties into a single molecule.

One of the key aspects that make 2-(2,3-dihydro-1H-inden-2-yl)azetidine intriguing is its potential for further functionalization. The presence of reactive sites on both the azetidine and indene rings allows for the introduction of various substituents that can modulate its biological activity. For instance, electronic or steric modifications could alter its binding affinity to specific enzymes or receptors, thereby tailoring its pharmacological profile.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for their biological potential. Molecular modeling studies have been employed to predict the binding modes of 2-(2,3-dihydro-1H-inden-2-yl)azetidine with target proteins. These simulations have provided valuable insights into how the compound interacts with biological systems at the molecular level, guiding the design of more effective derivatives.

The synthesis of 2-(2,3-dihydro-1H-inden-2-yl)azetidine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations. The development of efficient synthetic methodologies is crucial for both academic research and industrial applications, as it ensures scalability and cost-effectiveness.

In the realm of medicinal chemistry, the exploration of novel scaffolds like 2-(2,3-dihydro-1H-inden-2-yl)azetidine often leads to the discovery of bioactive molecules with unique mechanisms of action. For example, studies have suggested that azetidine derivatives may exhibit properties such as kinase inhibition or anti-inflammatory effects. While these findings are still preliminary, they highlight the potential therapeutic value of this class of compounds.

The indene moiety in 2-(2,3-dihydro-1H-inden-2-yl)azetidine also contributes to its chemical diversity and reactivity. Indenes are known for their ability to participate in various chemical transformations, including electrophilic aromatic substitution and metal-catalyzed coupling reactions. This versatility makes them attractive for designing complex molecular architectures with tailored properties.

From a regulatory perspective, compounds like 2-(2,3-dihydro-1H-inden-2-yl)azetidine must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies are essential for evaluating their pharmacokinetic profiles, toxicity profiles, and potential side effects. These studies provide critical data that informs subsequent clinical trial designs and regulatory submissions.

The integration of interdisciplinary approaches has further enhanced the exploration of 2-(2,3-dihydro-1H-inden-2-yll)azetidine and related compounds. Combining insights from organic chemistry, biochemistry, and computational biology has led to innovative strategies for drug discovery. For instance, high-throughput screening techniques combined with machine learning algorithms have accelerated the identification of promising candidates from large compound libraries.

In conclusion,(CAS No: 22296962661) represents a structurally interesting compound with potential applications in pharmaceutical research. Its unique combination of an azetidine ring and an indene moiety offers opportunities for further chemical innovation and biological evaluation. As research in this area continues to progress,(strong: 22296962661) may emerge as a valuable tool for developing new therapeutic agents.